Cas no 2172612-78-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylpiperidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylpiperidine-2-carboxylic acid
• CAS No: 2172612-78-9
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5834696
• PubChem ID: 165543866
• Update Time: 2025-06-10

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylpiperidine-2-carboxylic acid
• EN300-1480071
• 2172612-78-9
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-3,3-dimethylpiperidine-2-carboxylic acid

• Inchi： 1S/C27H30N2O5/c1-27(2)14-8-16-29(24(27)25(31)32)23(30)13-7-15-28-26(33)34-17-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-7,9-13,22,24H,8,14-17H2,1-2H3,(H,28,33)(H,31,32)/b13-7+
• InChI Key： KOZIZGRTZNHKPA-NTUHNPAUSA-N
• SMILES： OC(C1C(C)(C)CCCN1C(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylpiperidine-2-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylpiperidine-2-carboxylic Acid (CAS No. 2172612-78-9)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylpiperidine-2-carboxylic acid, identified by its CAS number 2172612-78-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluoren-9-yl moiety linked through a methoxycarbonyl group to an amino-substituted but-2-enoyl component. The presence of a 3,3-dimethylpiperidine ring further enhances its structural complexity, making it a subject of interest for medicinal chemists exploring novel pharmacophores.

The< strong>fluoren moiety is particularly noteworthy due to its extended π-conjugation system, which can influence the electronic properties and binding affinity of the molecule. This feature makes it a valuable component in the design of bioactive compounds, as it can facilitate interactions with biological targets such as enzymes and receptors. The methoxycarbonyl group serves as a protective group for the amino functionality, allowing for selective modifications during synthetic pathways. This dual functionality is crucial in drug development, where precise control over reactivity and stability is essential.

The 3,3-dimethylpiperidine ring contributes to the compound's overall steric profile, influencing both its solubility and metabolic stability. In pharmaceutical applications, such structural elements are often strategically incorporated to optimize pharmacokinetic properties. The but-2-enoyl component introduces a reactive site that can be further functionalized to explore different chemical space, enabling the synthesis of analogs with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of complex molecules like 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylpiperidine-2-carboxylic acid with greater accuracy. By leveraging machine learning algorithms and molecular docking simulations, scientists can identify promising candidates for further experimental validation. These computational tools have been instrumental in accelerating the drug discovery process, allowing for high-throughput screening of large libraries of compounds.

In the context of current research, this compound has been explored for its potential applications in treating various therapeutic areas. For instance, studies have suggested that molecules containing the fluorene scaffold may exhibit anti-cancer properties by interfering with key signaling pathways involved in tumor growth. The dimethylpiperidine moiety has also been associated with enhanced binding affinity to certain protein targets, making it a desirable feature in the design of small-molecule inhibitors.

The< strong>fluoren-based compounds are particularly interesting due to their ability to modulate light absorption properties, which has implications in photodynamic therapy and imaging techniques. Researchers have been investigating how these molecules can be integrated into photoactivatable drug delivery systems, where light-induced release mechanisms could enhance therapeutic efficacy while minimizing side effects.

The methoxycarbonyl group in this compound plays a critical role in its synthetic utility. It allows for easy deprotection under mild conditions, facilitating subsequent modifications without compromising the integrity of other functional groups. This level of synthetic flexibility is essential for constructing complex molecular architectures and exploring diverse chemical space.

The 3,3-dimethylpiperidine ring not only contributes to the steric environment but also influences the compound's interaction with biological targets. This structural motif has been widely used in medicinal chemistry due to its ability to enhance binding affinity and selectivity. By incorporating this group into drug candidates, researchers aim to improve their pharmacological profiles and reduce off-target effects.

The but-2-enoyl component provides a reactive site that can be further functionalized through various chemical transformations. This versatility allows for the synthesis of derivatives with different biological activities, enabling researchers to fine-tune their pharmacological properties. Such modifications are crucial in optimizing drug candidates for clinical trials and eventual therapeutic use.

In summary, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3,3-dimethylpiperidine-2-carboxylic acid (CAS No. 2172612-78-9) represents a promising candidate in pharmaceutical research due to its complex structural features and potential biological activities. The integration of advanced computational methods and synthetic strategies continues to drive innovation in drug discovery, offering new avenues for developing effective therapeutics.